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Compound of Interest

Compound Name:
1-Amino-4-hydroxybutan-2-one

hydrochloride

Cat. No.: B592455 Get Quote

An In-depth Technical Guide to 1-Amino-4-
hydroxybutan-2-one Hydrochloride
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 1-Amino-4-hydroxybutan-2-one hydrochloride (CAS No: 92632-79-

6). The information is intended for researchers, scientists, and professionals in the field of drug

development and biochemical research. This document synthesizes available data on the

compound's characteristics, outlines relevant experimental protocols, and visualizes key

processes and relationships.

Core Physical and Chemical Properties
1-Amino-4-hydroxybutan-2-one hydrochloride is a key chemical compound used in various

research applications. It is recognized as a metabolite of Clavulanic Acid, a β-lactamase

inhibitor.[1] The hydrochloride salt form enhances its stability and solubility for experimental

use. While comprehensive experimental data for some physical properties are not publicly

available, the following tables summarize its known identifiers and computed properties.

Table 1: Compound Identification
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Identifier Value

CAS Number 92632-79-6[2][3]

Molecular Formula C₄H₁₀ClNO₂[3]

Synonyms

1-amino-4-hydroxy-2-butanone hydrochloride[2],

1-azanyl-4-oxidanyl-butan-2-one

hydrochloride[4]

Table 2: Physicochemical Data

Property Value Notes

Molecular Weight 139.58 g/mol [3]

Physical State Data not available[4]
Typically a solid or crystalline

powder.

Color Data not available[4]

Odor Data not available[4]

Melting Point Data not available[4]

Boiling Point Data not available[4]

Solubility Data not available
Expected to be soluble in

water.

Biological Activity and Mechanism of Action
In animal studies, 1-Amino-4-hydroxybutan-2-one hydrochloride has been observed to

increase alertness, enhance cognitive function, and reduce anxiety.[5] The proposed

mechanism of action involves the inhibition of acetylcholinesterase (AChE). By inhibiting AChE,

the compound increases the concentration of the neurotransmitter acetylcholine in the brain,

which may lead to the observed cognitive effects.[5]
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Caption: Proposed mechanism of action via acetylcholinesterase inhibition.

As a metabolite of the widely used pharmaceutical agent Clavulanic Acid, this compound is

significant in pharmacological and metabolic studies.[1]
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Caption: Metabolic pathway from Clavulanic Acid.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for 1-Amino-4-hydroxybutan-2-one
hydrochloride are scarce. However, based on information from suppliers and general
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chemical practices, the following outlines can be inferred.

The hydrochloride salt is typically prepared from its free base form, 1-amino-4-hydroxybutan-2-

one. The synthesis involves a straightforward acid-base reaction.

Step 1: Dissolution: Dissolve the free base, 1-amino-4-hydroxybutan-2-one, in a suitable

anhydrous organic solvent (e.g., diethyl ether, isopropanol).

Step 2: Acidification: Slowly add a stoichiometric amount of hydrochloric acid (often as a

solution in an organic solvent like ether or isopropanol) to the dissolved free base with

stirring.

Step 3: Precipitation: The hydrochloride salt, being less soluble in the organic solvent, will

precipitate out of the solution. The reaction mixture may be cooled to enhance precipitation.

Step 4: Isolation and Purification: The precipitate is collected by filtration, washed with a

small amount of cold solvent to remove any unreacted starting materials, and then dried

under a vacuum to yield the final product.
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Start: 1-Amino-4-hydroxybutan-2-one (Free Base)

1. Dissolve in Anhydrous Solvent

2. Add Hydrochloric Acid (HCl)

3. Precipitate Salt

4. Filter, Wash, and Dry

End Product: 1-Amino-4-hydroxybutan-2-one HCl
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Caption: General workflow for the synthesis of the hydrochloride salt.

As a pharmaceutical reference standard, this compound is used for analytical method

development, validation, and quality control.[2][6] Characterization ensures its identity and

purity.

Chromatography (HPLC/LC-MS): High-Performance Liquid Chromatography (HPLC) is used

to determine purity. A reversed-phase C18 column is typically employed with a mobile phase

consisting of an aqueous buffer and an organic modifier like acetonitrile or methanol.

Detection can be achieved using UV-Vis or a mass spectrometer (MS) for identity

confirmation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are essential

for structural confirmation. The sample is dissolved in a deuterated solvent (e.g., D₂O,

DMSO-d₆), and the resulting chemical shifts, splitting patterns, and integration values are

analyzed to confirm the molecular structure.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups present in

the molecule, such as O-H, N-H, and C=O bonds, by their characteristic absorption

frequencies.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate

mass measurement, which is used to confirm the elemental composition of the molecule.
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Caption: Use as a reference standard in an analytical workflow.

Safety and Handling
Safety data sheets indicate that this compound requires careful handling. Users should wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and lab
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coats, to avoid contact with eyes and skin.[4][6] Handling should be performed in a well-

ventilated area or under a fume hood.[4] For detailed safety information, always refer to the

supplier's Safety Data Sheet (SDS).[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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